Cas no 1516666-56-0 (2-amino-1-(2-bromo-3-methoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2-bromo-3-methoxyphenyl)ethan-1-ol
• CAS No: 1516666-56-0
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6512027
• PubChem ID: 83722515
• Update Time: 2025-06-10

2-amino-1-(2-bromo-3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-3-methoxyphenyl)ethan-1-ol
• EN300-1912275
• 1516666-56-0

• Inchi： 1S/C9H12BrNO2/c1-13-8-4-2-3-6(9(8)10)7(12)5-11/h2-4,7,12H,5,11H2,1H3
• InChI Key： JNYXHWZDHHYBPH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CN)O)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-amino-1-(2-bromo-3-methoxyphenyl)ethan-1-ol

Research Brief on 2-amino-1-(2-bromo-3-methoxyphenyl)ethan-1-ol (CAS: 1516666-56-0): Recent Advances and Applications

The compound 2-amino-1-(2-bromo-3-methoxyphenyl)ethan-1-ol (CAS: 1516666-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-amino alcohol derivative, characterized by its bromo and methoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents. The unique structural features of this compound, including its chiral center and aromatic substitution pattern, make it an attractive scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-amino-1-(2-bromo-3-methoxyphenyl)ethan-1-ol in the synthesis of dopamine receptor modulators. Researchers demonstrated that the bromo-methoxy substitution pattern on the phenyl ring significantly influenced binding affinity to D2-like receptors, with the compound serving as a key intermediate in the development of potential antipsychotic agents. The study employed computational docking simulations followed by in vitro binding assays, revealing promising selectivity profiles for derivatives synthesized from this intermediate.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported on the compound's utility in creating novel quinolone hybrids. The research team modified the amino alcohol moiety to enhance membrane penetration properties, resulting in derivatives with improved activity against drug-resistant Staphylococcus aureus strains. The presence of the bromine atom at the 2-position was found to be crucial for maintaining antibacterial potency while reducing cytotoxicity in mammalian cell lines.

From a synthetic chemistry perspective, advances in the asymmetric synthesis of 2-amino-1-(2-bromo-3-methoxyphenyl)ethan-1-ol have been reported. A 2023 Nature Communications paper described an enantioselective organocatalytic approach using modified proline derivatives, achieving >99% ee with excellent yields. This methodological breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is particularly important given the pharmacological significance of its (R)- and (S)-enantiomers in different therapeutic contexts.

The compound's safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties were recently evaluated in a preclinical study published in Xenobiotica (2024). Results indicated favorable metabolic stability in human liver microsomes, with the methoxy group contributing to reduced oxidative metabolism. However, researchers noted that the bromine atom may lead to potential bioaccumulation concerns that warrant further investigation in long-term toxicity studies.

Looking forward, 2-amino-1-(2-bromo-3-methoxyphenyl)ethan-1-ol continues to show promise as a multifaceted intermediate in drug discovery. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules for targeted protein degradation and exploration of its metal-chelating properties for potential applications in neurodegenerative disease therapeutics. The compound's CAS number (1516666-56-0) has seen a marked increase in patent filings over the past two years, particularly in applications related to kinase inhibitor development and radiopharmaceuticals.